Cas no 1445317-00-9 (2-Azetidinone, 1-[2-(4-aminophenyl)acetyl]-)
1445317-00-9 structure
Product Name:2-Azetidinone, 1-[2-(4-aminophenyl)acetyl]-
CAS No:1445317-00-9
MF:C11H12N2O2
MW:204.225182533264
CID:2111637
Update Time:2023-08-04
2-Azetidinone, 1-[2-(4-aminophenyl)acetyl]- Chemical and Physical Properties
Names and Identifiers
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- 1-[2-(4-aminophenyl)acetyl]-2-Azetidinone
- 2-Azetidinone, 1-[2-(4-aminophenyl)acetyl]-
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- Inchi: 1S/C11H12N2O2/c12-9-3-1-8(2-4-9)7-11(15)13-6-5-10(13)14/h1-4H,5-7,12H2
- InChI Key: UIFDVZXSPOCMBA-UHFFFAOYSA-N
- SMILES: O=C1CCN1C(CC1C=CC(=CC=1)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 270
- Topological Polar Surface Area: 63.4
2-Azetidinone, 1-[2-(4-aminophenyl)acetyl]- Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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